Cas no 122643-81-6 (1-(2-Phenylpyrazolo1,5-apyridin-3-yl)-1-ethanone)

• Product Name: 1-(2-Phenylpyrazolo1,5-apyridin-3-yl)-1-ethanone
• CAS No: 122643-81-6
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD09759184
• CID: 1078691
• PubChem ID: 10704956
• Update Time: 2025-04-20

1-(2-Phenylpyrazolo1,5-apyridin-3-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Phenylpyrazolo[1,5-a]pyridin-3-yl)-1-ethanone
• 2-phenyl-3-acetylpyrazolo[1,5-a]pyridine
• 2-phenyl-3-acetylpyrazolo-[1,5-a]pyridine
• 3-acetyl-2-phenylpyrazolo[1,5-a]pyridine
• 3-acetyl-2-phenylpyrazolo< 1,5-a> pyridine
• ACMC-20dr6s
• CTK0C3126
• Ethanone, 1-(2-phenylpyrazolo[1,5-a]pyridin-3-yl)-
• phenylpyrazoloapyridinylethanone
• SBB098614
• SureCN7665680
• AKOS015840527
• 1-(2-Phenylpyrazolo[1,5-a]pyridin-3-yl)ethan-1-one
• CE-0100
• MFCD09759184
• 122643-81-6
• DTXSID30443784
• CS-0443029
• SCHEMBL7665680
• 1-{2-phenylpyrazolo[1,5-a]pyridin-3-yl}ethanone
• 1-(2-phenylpyrazolo[1,5-a]pyridin-3-yl)ethanone
• XEA64381
• LAGKMXIFTIXARS-UHFFFAOYSA-N
• 1-{2-phenylpyrazolo[1,5-a]pyridin-3-yl}ethan-1-one
• J-503059
• 1-(2-Phenylpyrazolo1,5-apyridin-3-yl)-1-ethanone

• MDL： MFCD09759184
• Inchi： 1S/C15H12N2O/c1-11(18)14-13-9-5-6-10-17(13)16-15(14)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： LAGKMXIFTIXARS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C2C=CC=CC=2)=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.4Ų